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Istamycin A0 at a Glance

Istamycin A0 is an aminoglycoside antibiotic produced by the bacterium Streptomyces tenjimariensis [1]

[2]. Here is a summary of its key characteristics:

Property Description

Molecular Formula C₁₃H₂₇N₃O₇ [1]

Molecular Weight 337.37 g/mol [1]

Producing Organism Streptomyces tenjimariensis [1] [2]

Mechanism of Action Binds to the bacterial ribosome, inhibiting protein synthesis [1] [3]

Mechanism of Action and Bacterial Resistance

The following diagram illustrates the mechanism of action of Istamycin A0 and the self-resistance

mechanism in its producing organism.
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Ribosomal Binding: As an aminoglycoside, Istamycin A0 exerts its antibacterial effect by binding to

the 30S subunit of the bacterial ribosome [1] [3]. This binding disrupts the process of protein
synthesis, leading to bacterial cell death [1].

Self-Resistance: The producer organism, Streptomyces tenjimariensis, possesses a self-resistance
mechanism to avoid harm from its own antibiotic [4]. Research indicates that this resistance is

primarily due to ribosomal modification; the ribosomes of S. tenjimariensis are structurally altered
so that Istamycin A0 cannot bind to them, thus allowing protein synthesis to proceed normally even in

the presence of high antibiotic concentrations [4] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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